4-[(Cyclohex-3-en-1-ylmethyl)amino]butan-2-ol

• Molecular Formula: C11H21NO
• Molecular Weight: 183.29 g/mol
• IUPAC Name: 4-(cyclohex-3-en-1-ylmethylamino)butan-2-ol
• InChI: InChI=1S/C11H21NO/c1-10(13)7-8-12-9-11-5-3-2-4-6-11/h2-3,10-13H,4-9H2,1H3
• InChI Key: SMMQTHSPXVKRTB-UHFFFAOYSA-N
• Canonical SMILES: CC(CCNCC1CCC=CC1)O

Description

4-[(Cyclohex-3-en-1-ylmethyl)amino]butan-2-ol is a secondary amino alcohol characterized by a cyclohexene ring substituted with a methylamino group at the 1-position and a hydroxyl group at the 2-position of a butanol chain. Its structure combines a hydrophobic cyclohexenyl moiety with polar amino and hydroxyl functionalities, making it a versatile intermediate in organic synthesis and pharmaceutical research.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-[(Cyclohex-3-en-1-ylmethyl)amino]butan-2-ol typically involves the reaction of cyclohex-3-en-1-ylmethylamine with butan-2-ol under controlled conditions. The reaction is usually carried out in the presence of a catalyst and under an inert atmosphere to prevent oxidation .

Industrial Production Methods

Industrial production methods for this compound are not well-documented, likely due to its primary use in research rather than large-scale manufacturing. the synthesis process can be scaled up by optimizing reaction conditions and using industrial-grade equipment.

Chemical Reactions Analysis

Types of Reactions

4-[(Cyclohex-3-en-1-ylmethyl)amino]butan-2-ol can undergo various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a ketone or aldehyde.

Reduction: The compound can be reduced to form different alcohols or amines.

Substitution: The amino group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are typically used.

Substitution: Reagents like alkyl halides and acyl chlorides are commonly used in substitution reactions.

Major Products Formed

Oxidation: Formation of ketones or aldehydes.

Reduction: Formation of secondary alcohols or primary amines.

Substitution: Formation of substituted amines or alcohols.

Scientific Research Applications

4-[(Cyclohex-3-en-1-ylmethyl)amino]butan-2-ol has several applications in scientific research, including:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Studied for its potential effects on biological systems and its interactions with biomolecules.

Medicine: Investigated for its potential therapeutic properties and as a precursor in drug synthesis.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 4-[(Cyclohex-3-en-1-ylmethyl)amino]butan-2-ol involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can modulate the activity of these targets, leading to various biological effects. The exact pathways and molecular targets are still under investigation, and further research is needed to fully elucidate its mechanism of action .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following analysis compares 4-[(Cyclohex-3-en-1-ylmethyl)amino]butan-2-ol with two structurally related compounds from the provided evidence: 3,3-Dimethylbutan-2-ol and Propylphosphonic acid.

Table 1: Key Structural and Functional Comparisons

Property	4-[(Cyclohex-3-en-1-ylmethyl)amino]butan-2-ol	3,3-Dimethylbutan-2-ol	Propylphosphonic Acid
Molecular Formula	Likely C₁₁H₁₉NO (estimated)	C₆H₁₄O	C₃H₉O₃P
Functional Groups	Amino, hydroxyl, cyclohexene	Hydroxyl, branched alkyl	Phosphonic acid, alkyl
Polarity	High (due to NH and OH groups)	Moderate (hydroxyl only)	High (acidic P-OH groups)
Reactivity	Nucleophilic (amino), hydrogen bonding	Limited to hydroxyl reactions	Acid-catalyzed substitution
Applications	Pharma intermediates, chiral synthesis	Solvent, flavoring agent	Corrosion inhibition, catalysis

Key Findings:

Functional Group Diversity: Unlike 3,3-Dimethylbutan-2-ol, which is a simple branched alcohol, the target compound’s amino and cyclohexene groups enable broader reactivity, such as participation in Schiff base formation or cycloaddition reactions. Propylphosphonic acid lacks nitrogen but exhibits strong acidity due to its phosphonic acid group, making it more suited for metal chelation or catalysis compared to the amino alcohol .

Hydrophobicity vs. However, the amino and hydroxyl groups mitigate this through hydrogen bonding. Propylphosphonic acid’s high polarity ensures water solubility but restricts lipid membrane permeability, unlike the amphiphilic nature of the target compound .

Synthetic Utility: The amino alcohol’s chirality (stereocenter at C2 of butanol) makes it valuable in asymmetric synthesis, a feature absent in 3,3-Dimethylbutan-2-ol and Propylphosphonic acid.

Research Limitations and Gaps

• Data Availability: Detailed physicochemical data (e.g., pKa, logP) for 4-[(Cyclohex-3-en-1-ylmethyl)amino]butan-2-ol are scarce in open-access literature. Most comparisons rely on extrapolation from structural analogs.
• Biological Activity: No peer-reviewed studies on its pharmacological or toxicological profiles were identified in the provided evidence, unlike 3,3-Dimethylbutan-2-ol, which has documented use in industrial applications .